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Compound of Interest

Compound Name: Bruceantinol B

Cat. No.: B15593798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the isolation of Bruceantinol B, a potent

quassinoid, from the fruits of Brucea javanica (L.) Merr. The methodology is based on

established bioassay-guided fractionation techniques and incorporates information on the

compound's biological activity, specifically its role as an inhibitor of STAT3 and CDK2/4/6

signaling pathways.

Introduction
Brucea javanica, a plant widely used in traditional medicine in Southeast Asia, is a rich source

of bioactive quassinoids. Among these, Bruceantinol B has garnered significant interest for its

potential therapeutic applications, including its cytotoxic effects against various cancer cell

lines. This document outlines a comprehensive procedure for the extraction, fractionation, and

purification of Bruceantinol B, enabling further investigation into its pharmacological

properties.

Experimental Protocols
The isolation of Bruceantinol B is a multi-step process involving extraction, solvent

partitioning, and chromatographic separation. The following protocol is a synthesized

methodology based on established procedures for quassinoid isolation from Brucea javanica.
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Dried and powdered fruits of Brucea javanica.

Reagents and Equipment
Methanol (ACS grade)

Ethanol (95%)

n-Hexane (ACS grade)

Ethyl acetate (ACS grade)

Chloroform (ACS grade)

Silica gel (for column chromatography, 70-230 mesh)

Sephadex LH-20

High-Performance Liquid Chromatography (HPLC) system with a C18 column

Rotary evaporator

Freeze dryer

Standard laboratory glassware

Extraction and Fractionation Workflow
The overall workflow for the isolation of Bruceantinol B is depicted below.
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To cite this document: BenchChem. [Protocol for the Isolation of Bruceantinol B from Brucea
javanica]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593798#protocol-for-isolating-bruceantinol-b-from-
brucea-javanica]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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